Cas no 122536-66-7 (Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI))
122536-66-7 structure
Product Name:Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
CAS No:122536-66-7
MF:C12H23N3O3
MW:257.32932305336
CID:104464
PubChem ID:14555449
Update Time:2025-04-18
Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
- Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R...
- TERT-BUTYL {(S)-1-METHYL-2-OXO-2-[(S)-PYRROLIDIN-3-YLAMINO]ETHYL}CARBAMATE
- tert-butyl N-[1-oxo-1-(pyrrolidin-3-ylamino)propan-2-yl]carbamate
- ACMC-20mq3c
- AGN-PC-001SUL
- CTK8G7019
- SureCN8121031
- 122536-97-4
- Carbamic acid, [1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester
- tert-Butyl {1-oxo-1-[(pyrrolidin-3-yl)amino]propan-2-yl}carbamate
- [1-Methyl-2-oxo-2-[(3-pyrrolidinyl)amino]ethyl]-carbamic acid 1,1-dimethylethyl ester
- 122536-66-7
- SCHEMBL8121031
- DTXSID10561637
- DTXSID401126146
- LUQCQTCJUWASKJ-UHFFFAOYSA-N
-
- Inchi: 1S/C12H23N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)15-9-5-6-13-7-9/h8-9,13H,5-7H2,1-4H3,(H,14,17)(H,15,16)
- InChI Key: LUQCQTCJUWASKJ-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(NC1CNCC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 257.17409
- Monoisotopic Mass: 257.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 79.46
Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI) Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
122536-66-7 (Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)) Related Products
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